Cas no 915369-13-0 (2-Bromo-5-(2-ethoxyethoxy)benzaldehyde)

• Product name: 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde
• CAS No: 915369-13-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5454434
• PubChem ID: 79420889

2-Bromo-5-(2-ethoxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde

• Inchi： 1S/C11H13BrO3/c1-2-14-5-6-15-10-3-4-11(12)9(7-10)8-13/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： JIRWHNYGRJHAFO-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OCCOCC)=CC=C1Br

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.7±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde

Comprehensive Overview of 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde (CAS No. 915369-13-0)

2-Bromo-5-(2-ethoxyethoxy)benzaldehyde (CAS No. 915369-13-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound features a benzaldehyde core substituted with a bromine atom at the 2-position and a 2-ethoxyethoxy group at the 5-position, offering unique reactivity for cross-coupling reactions and functional group transformations. Its molecular formula, C₁₁H₁₃BrO₃, and precise structure make it valuable for designing novel drug candidates and photoactive materials.

In recent years, the demand for high-purity benzaldehyde derivatives like 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde has surged due to their role in developing targeted therapies and sustainable chemistry. Researchers frequently search for "CAS 915369-13-0 solubility" or "2-Bromo-5-(2-ethoxyethoxy)benzaldehyde synthesis protocol," reflecting its relevance in optimizing reaction yields and green chemistry applications. The compound’s ether-linked side chain enhances solubility in polar solvents, a critical factor for catalytic reactions and nanomaterial functionalization.

The compound’s electrophilic aldehyde group enables condensation reactions, making it a precursor for heterocyclic compounds such as imidazoles and quinazolines. Industry professionals often inquire about "915369-13-0 stability under UV light" or "scalable production methods," highlighting its application in OLED materials and bioconjugation. Analytical techniques like HPLC and NMR are essential for verifying its purity, which typically exceeds 98% in commercial batches.

From an environmental perspective, 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde aligns with trends in low-toxicity reagents. Its degradation pathways and biocompatibility are subjects of ongoing studies, particularly for biomedical imaging probes. The compound’s logP value (approximately 2.1) suggests moderate lipophilicity, ideal for balancing membrane permeability in drug delivery systems.

Innovations in flow chemistry have streamlined its synthesis, reducing waste and energy consumption. Queries like "CAS 915369-13-0 suppliers" or "custom synthesis services" dominate industrial discussions, underscoring its commercial viability. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling in GMP facilities.

Future research may explore its potential in photoredox catalysis or metal-organic frameworks (MOFs), driven by the need for energy-efficient processes. As a versatile building block, 2-Bromo-5-(2-ethoxyethoxy)benzaldehyde exemplifies the intersection of molecular design and application-driven innovation.